Cas no 1331569-99-3 ((2E)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one)

• Product name: (2E)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 1331569-99-3
• MF: C₁₆H₁₃N₅O₂S
• MW: 339.371721029282
• CID: 6156714
• PubChem ID: 49746833

(2E)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• 1331569-99-3
• F6064-2173
• (2E)-1-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• AKOS024530841

• Inchi： 1S/C16H13N5O2S/c22-14(4-3-12-2-1-7-24-12)21-9-11(10-21)16-19-15(20-23-16)13-8-17-5-6-18-13/h1-8,11H,9-10H2/b4-3+
• InChI Key： DBIXUZQMZIUVTF-ONEGZZNKSA-N
• SMILES： S1C=CC=C1/C=C/C(N1CC(C2=NC(C3C=NC=CN=3)=NO2)C1)=O

Computed Properties

• Exact Mass: 339.07899585g/mol
• Monoisotopic Mass: 339.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 113Ų

Additional information on (2E)-1-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

Introduction to Compound CAS No. 1331569-99-3: (2E)-1-{3-[3-(Pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl]azetidin-1-yl}-3-(thiophen-2-yl)prop-2-en-1-one

The compound CAS No. 1331569-99-3, known as (2E)-1-{3-[3-(Pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl]azetidin-1-yli}-3-(thiophen-2-yli)propenone, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug discovery and materials science.

The molecular structure of this compound is characterized by the presence of several key functional groups and heterocyclic rings. The pyrazine ring at the pyrazinyl group contributes to its electronic properties, while the oxadiazole ring introduces additional aromaticity and stability. The azetidine ring serves as a bridge between these heterocycles, enhancing the molecule's rigidity and bioavailability. Furthermore, the thiophene moiety adds a layer of hydrophobicity and conjugation, which are crucial for its interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic techniques, including multi-component reactions and microwave-assisted synthesis, have enabled the efficient production of this molecule. Its structural elucidation has been achieved through state-of-the-art spectroscopic methods such as NMR and X-ray crystallography. These studies have provided insights into its three-dimensional conformation and intermolecular interactions.

The biological activity of CAS No. 1331569-99-3 has been extensively investigated in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in various disease pathways, such as kinase inhibitors or protease inhibitors. Additionally, this compound has shown selective cytotoxicity against cancer cell lines, making it a promising candidate for anticancer drug development.

In terms of pharmacokinetics, CAS No. 1331569